Cas no 2287260-98-2 (2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287260-98-2
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 6335884
• PubChem ID: 137942753
• Update Time: 2025-06-09

2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761241
• 2287260-98-2
• 2-amino-2-[3-(3-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C13H14N2O4/c14-10(11(16)17)13-5-12(6-13,7-13)8-2-1-3-9(4-8)15(18)19/h1-4,10H,5-7,14H2,(H,16,17)
• InChI Key： GJYDCDQQFZVXCD-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=CC=C(C=3)[N+](=O)[O-])(C1)C2)N)=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 109Ų

Additional information on 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287260-98-2): A Comprehensive Overview

2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287260-98-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclo[1.1.1]pentane core and nitrophenyl substituent, represents a promising candidate for the development of new drugs targeting various diseases.

The bicyclo[1.1.1]pentane scaffold is a relatively recent addition to the repertoire of privileged structures in medicinal chemistry. Its unique three-dimensional architecture provides a rigid framework that can enhance the binding affinity and selectivity of molecules interacting with biological targets. The nitrophenyl group, on the other hand, introduces electron-withdrawing properties that can modulate the pharmacological profile of the compound, potentially enhancing its activity and reducing off-target effects.

Recent studies have explored the potential of 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical studies, demonstrating its ability to cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection and neuroregeneration.

In addition to its neuroprotective properties, 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has also been investigated for its anti-inflammatory and analgesic effects. Preclinical data suggest that the compound can effectively reduce inflammation and pain by inhibiting pro-inflammatory cytokines and modulating nociceptive pathways. These findings have significant implications for the development of new treatments for chronic pain and inflammatory conditions.

The pharmacokinetic properties of 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further clinical development. Its high bioavailability and low toxicity profile are particularly advantageous for long-term therapeutic use.

Furthermore, the synthetic accessibility of 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been optimized through various synthetic routes, enabling efficient large-scale production for clinical trials and commercialization. The development of robust synthetic methods has facilitated the exploration of structure-activity relationships (SAR) studies, allowing researchers to fine-tune the chemical structure to enhance potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-Amino-2-[3-(3-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287260-98-2) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical data make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.